Cas no 556024-08-9 (2-{2-(5-Amino-1,3,4-thiadiazol-2-yl)thioethyl}-1H-isoindole-1,3(2H)-dione)

• Product Name: 2-{2-(5-Amino-1,3,4-thiadiazol-2-yl)thioethyl}-1H-isoindole-1,3(2H)-dione
• CAS No: 556024-08-9
• MF: C₁₂H₁₀N₄O₂S₂
• MW: 306.363399028778
• MDL: MFCD04619679
• CID: 1597857
• PubChem ID: 2488254
• Update Time: 2025-10-30

2-{2-(5-Amino-1,3,4-thiadiazol-2-yl)thioethyl}-1H-isoindole-1,3(2H)-dione Chemical and Physical Properties

Names and Identifiers

• 1H-Isoindole-1,3(2H)-dione,2-[2-[(5-amino-1,3,4-thiadiazol-2-yl)thio]ethyl]-
• 2-(2-[(5-AMINO-1,3,4-THIADIAZOL-2-YL)THIO]ETHYL)-1H-ISOINDOLE-1,3(2H)-DIONE
• 1H-isoindole-1,3(2H)-dione, 2-[2-[(5-amino-1,3,4-thiadiazo
• 2-[2-[(5-amino-1,3,4-thiadiazol-2-yl)sulfanyl]ethyl]isoindole-1,3-dione
• 2-[2-[(5-amino-1,3,4-thiadiazol-2-yl)sulfanyl]ethyl]isoindoline-1,3-dione
• 2-[2-[(5-amino-1,3,4-thiadiazol-2-yl)thio]ethyl]isoindoline-1,3-dione
• 2-[2-[(5-amino-1,3,4-thiadiazol-2-yl)thio]ethyl]isoindoline-1,3-quinone
• MLS000565144
• SMR000152438
• 2-{2-(5-Amino-1,3,4-thiadiazol-2-yl)thioethyl}-1H-isoindole-1,3(2H)-dione

• MDL： MFCD04619679
• Inchi： 1S/C12H10N4O2S2/c13-11-14-15-12(20-11)19-6-5-16-9(17)7-3-1-2-4-8(7)10(16)18/h1-4H,5-6H2,(H2,13,14)
• InChI Key： MKHXZNPDOPKXTL-UHFFFAOYSA-N
• SMILES： C1C=C2C(N(CCSC3SC(N)=NN=3)C(C2=CC=1)=O)=O

2-{2-(5-Amino-1,3,4-thiadiazol-2-yl)thioethyl}-1H-isoindole-1,3(2H)-dione Security Information

• HazardClass：IRRITANT

Additional information on 2-{2-(5-Amino-1,3,4-thiadiazol-2-yl)thioethyl}-1H-isoindole-1,3(2H)-dione

Compound CAS No 556024-08-9: 2-{2-(5-Amino-1,3,4-thiadiazol-2-yl)thioethyl}-1H-isoindole-1,3(2H)-dione

The compound with CAS No 556024-08-9, known as 2-{2-(5-Amino-1,3,4-thiadiazol-2-yl)thioethyl}-1H-isoindole-1,3(2H)-dione, is a fascinating molecule that has garnered significant attention in the field of organic chemistry and pharmacology. This compound is characterized by its unique structure, which combines a thiadiazole ring system with an isoindole framework. The presence of the amino group (-NH₂) on the thiadiazole ring adds to its functional versatility, making it a promising candidate for various applications.

Recent studies have highlighted the potential of this compound in drug discovery. Researchers have explored its ability to act as a bioisostere in medicinal chemistry, where it can replace other functional groups while maintaining or enhancing biological activity. This property is particularly valuable in the development of new therapeutic agents targeting complex biological systems.

The synthesis of 2-{2-(5-Amino-1,3,4-thiadiazol-2-yl)thioethyl}-1H-isoindole-1,3(2H)-dione involves a multi-step process that typically includes the formation of the thiadiazole ring followed by coupling reactions to introduce the isoindole moiety. Advanced techniques such as microwave-assisted synthesis and catalytic cross-coupling have been employed to optimize the reaction conditions, ensuring high yields and purity.

In terms of biological activity, this compound has shown potential as an antimicrobial agent. Studies conducted in vitro have demonstrated its ability to inhibit the growth of various bacterial and fungal strains. The mechanism of action appears to involve interference with cellular processes such as protein synthesis or membrane integrity, though further research is needed to fully elucidate these effects.

Another area of interest is its role in neuroprotective therapies. Preliminary findings suggest that this compound may possess antioxidant properties, which could be beneficial in combating oxidative stress-associated neurodegenerative diseases such as Alzheimer's and Parkinson's disease. Ongoing research is focused on understanding its bioavailability and efficacy in animal models.

The structural uniqueness of CAS No 556024-08-9 also makes it a valuable tool in chemical biology for studying molecular interactions. Its ability to form stable complexes with metal ions has led to its use in designing novel metalloenzymes and catalysts for organic transformations.

In conclusion, CAS No 556024-08-9: 2-{2-(5-Amino-1,3,4-thiadiazol-2-yl)thioethyl}-1H-isoindole-1,3(2H)-dione stands out as a versatile compound with diverse applications across multiple fields. Its continued exploration holds promise for breakthroughs in drug discovery and chemical innovation.